Cas no 342043-03-2 (2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine)

• Product Name: 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine
• CAS No: 342043-03-2
• MF: C₂₃H₁₉N₃O₂
• MW: 369.415865182877
• MDL: MFCD01830770
• CID: 2822917
• PubChem ID: 3921300
• Update Time: 2025-06-07

2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2-[6-(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridin-2-yl]-4,5-dihydro-1,3-oxazole
• 2,6-Bis[(4R)-phenyl-2-(oxazolin-2-yl)]pyridine
• BCP13497
• Methyl1,4-benzodioxan-2-carboxylate
• VP13449
• VP13450
• SY009890
• 2,6-bis(4-phenyl-2-oxazoline-2-yl)pyridine
• 2,6-Bis[(S)-4-phenyl-2-oxazolinyl]pyridine
• (2,6-bis[4 -phenyloxazolin-2 -yl]pyridine)
• 2,6-BIS[(S)-4-PHENYLOXAZOLIN-2-YL]PYRIDINE
• 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine

• MDL： MFCD01830770
• Inchi： 1S/C23H19N3O2/c1-3-8-16(9-4-1)20-14-27-22(25-20)18-12-7-13-19(24-18)23-26-21(15-28-23)17-10-5-2-6-11-17/h1-13,20-21H,14-15H2
• InChI Key： HLHBIMJNCKZZQO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C3=NC(C4C=CC=CC=4)CO3)N=2)=NC(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 543
• XLogP3: 4
• Topological Polar Surface Area: 56.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine

Introduction to 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine (CAS No. 342043-03-2)

2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine (CAS No. 342043-03-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The compound's structure consists of a pyridine core with two 4-phenyl-4,5-dihydro-1,3-oxazol substituents attached at the 2 and 6 positions, which contribute to its unique chemical and biological properties.

The synthesis of 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and reduced environmental impact. For instance, the use of green chemistry principles and catalytic systems has significantly improved the sustainability of the synthesis process.

In terms of its chemical properties, 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine exhibits excellent solubility in organic solvents and moderate solubility in water. Its stability under various conditions makes it suitable for use in a wide range of experimental settings. The compound's ability to form stable complexes with metal ions has also been explored for potential applications in coordination chemistry and materials science.

The biological activity of 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine has been a focal point of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For example, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine has also shown potential as an anticancer agent. Preclinical studies have indicated that the compound can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is believed to be mediated through the modulation of apoptosis-related proteins such as Bcl-2 and caspase enzymes.

The pharmacokinetic profile of 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine has been extensively studied to understand its behavior in biological systems. Results from these studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and distributes evenly throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes and is excreted mainly through the urinary system.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,6-bis(4-phenyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2,6-bis(4 phenyl 4 5 dihydro 1 3 oxazol 2 yl)pyridine (CAS No. 342043 03 2) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases.